Cas no 2248408-01-5 (Tert-butyl 2-amino-2-cyclobutylpropanoate)

• Product Name: Tert-butyl 2-amino-2-cyclobutylpropanoate
• CAS No: 2248408-01-5
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6135565
• PubChem ID: 137939855
• Update Time: 2025-06-28

Tert-butyl 2-amino-2-cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6511265
• Tert-butyl 2-amino-2-cyclobutylpropanoate
• 2248408-01-5

• Inchi： 1S/C11H21NO2/c1-10(2,3)14-9(13)11(4,12)8-6-5-7-8/h8H,5-7,12H2,1-4H3
• InChI Key： LBNNGSXIAWQKGB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-cyclobutylpropanoate

Tert-butyl 2-amino-2-cyclobutylpropanoate: A Comprehensive Overview

Tert-butyl 2-amino-2-cyclobutylpropanoate, also known by its CAS registry number CAS No. 2248408-01-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclobutane ring and an amino group, making it a versatile molecule with potential applications in drug design and material science.

The synthesis of tert-butyl 2-amino-2-cyclobutylpropanoate involves a series of carefully controlled reactions, often utilizing advanced catalytic techniques. Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound, with researchers exploring various asymmetric catalysis methods to achieve high enantiomeric excess. This has opened new avenues for its use in chiral drug development.

One of the most notable aspects of CAS No. 2248408-01-5 is its biological activity. Preclinical studies have demonstrated that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The cyclobutane ring within its structure plays a critical role in stabilizing the molecule's conformation, enhancing its binding affinity to target proteins.

In addition to its pharmacological applications, tert-butyl 2-amino-2-cyclobutylpropanoate has shown promise in materials science. Its unique mechanical properties, including high tensile strength and flexibility, make it a candidate for advanced polymer applications. Researchers are currently investigating its potential as a building block for biodegradable polymers, which could have significant environmental benefits.

The latest research on CAS No. 2248408-01-5 has also focused on its stability under various conditions. Studies have shown that the compound maintains its integrity under thermal and oxidative stress, making it suitable for long-term storage and use in harsh environments. This stability is attributed to the electron-donating effects of the tert-butyl group, which enhances the molecule's resistance to degradation.

In conclusion, tert-butyl 2-amino-2-cyclobutylpropanoate (CAS No. 2248408-01-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings.